Cas no 2527-02-8 (1,2-Benzisothiazol-3(2H)-one, 2-cyclohexyl-)

2527-02-8 structure
Product name:1,2-Benzisothiazol-3(2H)-one, 2-cyclohexyl-
CAS No:2527-02-8
MF:C13H15NOS
MW:233.329302072525
CID:1421821
1,2-Benzisothiazol-3(2H)-one, 2-cyclohexyl- Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzisothiazol-3(2H)-one, 2-cyclohexyl-
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- Inchi: 1S/C13H15NOS/c15-13-11-8-4-5-9-12(11)16-14(13)10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2
- InChI Key: KKUXIXMLNAPJIV-UHFFFAOYSA-N
- SMILES: S1C2=C(C=CC=C2)C(=O)N1C1CCCCC1
Computed Properties
- Exact Mass: 233.08755
Experimental Properties
- Density: 1.256±0.06 g/cm3(Predicted)
- Melting Point: 86-88 °C(Solv: hexane (110-54-3); ethyl ether (60-29-7))
- Boiling Point: 380.2±25.0 °C(Predicted)
- PSA: 20.31
- pka: -2.18±0.20(Predicted)
1,2-Benzisothiazol-3(2H)-one, 2-cyclohexyl- Related Literature
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Rong Sun,Xiao-Jiao Du,Chun-Yang Sun,Song Shen,Yang Liu,Yan Bao,Yan-Hua Zhu Biomater. Sci., 2015,3, 1105-1113
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Chandra B. KC,Kei Ohkubo,Paul A. Karr,Francis D'Souza Chem. Commun., 2013,49, 7614-7616
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Eliane Deschamps,Bernard Deschamps,Jeanne Laure Dormieux,Louis Ricard,Nicolas Mézailles,Pascal Le Floch Dalton Trans., 2006, 594-602
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Barbara Schininà,Andrea Martorana,Nicola Antonio Colabufo,Marialessandra Contino,Mauro Niso,Maria Grazia Perrone,Guido De Guidi,Alfio Catalfo,Giancarlo Rappazzo,Elisa Zuccarello,Orazio Prezzavento,Emanuele Amata,Antonio Rescifina,Agostino Marrazzo RSC Adv., 2015,5, 47108-47116
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Primož Šket,Martin Črnugelj,Wiktor Koźmiński,Janez Plavec Org. Biomol. Chem., 2004,2, 1970-1973
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Liming Hong,Fuqing Yu J. Mater. Chem. C, 2021,9, 9142-9146
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J. Matraszek,J. Zapala,J. Mieczkowski,D. Pociecha,E. Gorecka Chem. Commun., 2015,51, 5048-5051
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Margherita Barbero,Silvano Cadamuro,Stefano Dughera Green Chem., 2017,19, 1529-1535
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Biao Ye,Hong Xu,Binbin Bao,Jin Xuan,Li Zhang RSC Adv., 2017,7, 48826-48834
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